![molecular formula C16H22BrNO2 B6275132 tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate CAS No. 2763750-53-2](/img/no-structure.png)
tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate
Overview
Description
Tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate (TBBC) is an organic compound that has been widely used in the scientific research field for its unique properties. It is an alkylcarbamate, a type of compound that is used for a variety of purposes, including as a catalyst, a reagent, and a reactant. TBBC has been studied for its potential applications in the pharmaceutical industry, as well as its potential to act as a bioactive agent.
Scientific Research Applications
Tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate has been studied for its potential applications in the pharmaceutical industry. In particular, it has been studied for its potential to act as a bioactive agent. It has been shown to possess anti-inflammatory and analgesic properties, as well as the ability to inhibit the growth of certain bacteria. It has also been studied for its potential to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2). Additionally, tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate has been studied for its potential to act as a catalyst in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate is not fully understood. However, it is believed that it acts as an inhibitor of enzymes, such as COX-2, which is involved in the production of inflammatory mediators. Additionally, tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate has been shown to possess anti-inflammatory and analgesic properties, likely due to its ability to inhibit the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate has been shown to possess anti-inflammatory and analgesic properties, as well as the ability to inhibit the growth of certain bacteria. Additionally, it has been studied for its potential to act as an inhibitor of enzymes, such as COX-2. The biochemical and physiological effects of tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate are not fully understood, but it is believed that it acts as an inhibitor of enzymes, such as COX-2, which is involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively simple to synthesize. Additionally, it has been shown to possess anti-inflammatory and analgesic properties, as well as the ability to inhibit the growth of certain bacteria. However, the mechanism of action of tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate is not fully understood, and its biochemical and physiological effects are still being studied.
Future Directions
Tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate has a number of potential future directions for research. One potential direction is to further study its potential to act as an inhibitor of enzymes, such as COX-2. Additionally, further research could be conducted to explore its potential to act as a bioactive agent and its potential applications in the pharmaceutical industry. Other potential directions include studying its potential to act as a catalyst in the synthesis of other compounds, as well as its biochemical and physiological effects.
Synthesis Methods
Tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate is synthesized via a two-step reaction, beginning with the reaction of tert-butyl bromide and 1-(3-bromophenyl)cyclopentanecarbonitrile. This reaction yields tert-butyl N-(1-cyclopentyl)carbamate. This compound is then reacted with 1-(3-bromophenyl)cyclopentene in the presence of a base, such as sodium hydroxide, to produce tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate. This synthesis method has been widely used in the scientific research field and is relatively simple to perform.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[1-(3-bromophenyl)cyclopentyl]carbamate involves the reaction of tert-butyl carbamate with 3-bromophenylcyclopentene in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl carbamate", "3-bromophenylcyclopentene", "base (e.g. sodium hydride, potassium tert-butoxide)", "solvent (e.g. tetrahydrofuran, dimethylformamide)" ], "Reaction": [ "Add the base to the solvent and stir until dissolved.", "Add tert-butyl carbamate to the solution and stir for 10-15 minutes.", "Add 3-bromophenylcyclopentene dropwise to the reaction mixture and stir for several hours at room temperature or under reflux.", "Quench the reaction with water and extract the product with an organic solvent.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2763750-53-2 |
Molecular Formula |
C16H22BrNO2 |
Molecular Weight |
340.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
